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Compound of Interest

Compound Name: alpha-Methyl-DL-phenylalanine

Cat. No.: B555769 Get Quote

Technical Support Center: α-Methyl-DL-
phenylalanine Powder
This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the proper storage and handling of α-Methyl-DL-

phenylalanine powder.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for α-Methyl-DL-phenylalanine powder?

A1: To ensure the stability and integrity of α-Methyl-DL-phenylalanine powder, it should be

stored in a tightly closed container in a cool, dry, and well-ventilated area.[1][2] Different

suppliers provide slightly varying temperature recommendations. For long-term storage, refer to

the supplier-specific guidelines. It is also advised to protect the powder from direct sunlight,

moisture, and air contact.[3]

Q2: What personal protective equipment (PPE) should be worn when handling this powder?

A2: When handling α-Methyl-DL-phenylalanine powder, it is essential to use appropriate

personal protective equipment to avoid contact with skin, eyes, and to prevent inhalation.[1][4]

Recommended PPE includes:

Eye Protection: Safety glasses with side shields or chemical safety goggles.[1][5]
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Hand Protection: Compatible chemical-resistant gloves.[1][4][5]

Body Protection: A laboratory coat.[1]

Respiratory Protection: A NIOSH-approved N95 respirator or equivalent, especially when

working with large quantities or in situations where dust generation is likely.[5]

Q3: What are the potential hazards associated with α-Methyl-DL-phenylalanine powder?

A3: α-Methyl-DL-phenylalanine powder is classified as a hazardous substance. It can cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[1][4] It is crucial to

avoid breathing the dust, fumes, gas, mist, vapors, or spray of this compound.[1][4]

Q4: What should I do in case of accidental exposure?

A4: In the event of accidental exposure, follow these first-aid measures immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration or oxygen and seek immediate medical attention.[1][4]

Skin Contact: Immediately flush the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes.[1] Seek medical advice if

irritation persists.[1]

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[1][4] If

contact lenses are present, remove them if it is easy to do so and continue rinsing.[1] Seek

immediate medical attention if eye irritation persists.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]

Q5: How should I dispose of α-Methyl-DL-phenylalanine waste?

A5: Waste material should be disposed of in accordance with local, state, and federal

regulations.[1] Consult your institution's environmental health and safety office for specific

guidelines. Do not let the product enter drains, other waterways, or the soil.[1]
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Troubleshooting Guide
Issue: Inconsistent experimental results after using a new batch of α-Methyl-DL-phenylalanine.

Possible Cause 1: Improper Storage: The integrity of the compound may have been

compromised due to incorrect storage conditions.

Solution: Verify the storage conditions of the new batch against the supplier's

recommendations. Refer to the storage data table below. If stored improperly, it is best to

use a new, correctly stored batch.

Possible Cause 2: Contamination: The powder may have been contaminated during

handling.

Solution: Review your handling procedures. Always use clean spatulas and weighing

instruments. Avoid leaving the container open for extended periods.

Possible Cause 3: Inaccurate Weighing: Due to the fluffy nature of some powders, weighing

can be inaccurate.

Solution: Use an analytical balance in a draft-free enclosure. Tap the weighing paper or

boat gently to ensure all powder is transferred.

Issue: The α-Methyl-DL-phenylalanine powder is not dissolving as expected.

Possible Cause 1: Incorrect Solvent: The chosen solvent may not be appropriate for the

desired concentration.

Solution: Refer to the solubility data table. For aqueous solutions, one supplier suggests a

solubility of 10 mg/mL in water with the aid of sonication.[6] A predicted water solubility is

around 5 g/L.[7]

Possible Cause 2: Insufficient Mixing/Sonication: The powder may require more energy to

dissolve completely.

Solution: Use a vortex mixer for a longer duration or apply ultrasonic energy to facilitate

dissolution.[6] Gentle heating may also be an option, but first, verify that this will not

degrade the compound.
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Data Presentation
Table 1: Storage and Stability of α-Methyl-DL-phenylalanine

Parameter Guideline Source(s)

Powder Storage Temperature

Store in a cool, dry, well-

ventilated area.[1][2] Specific

recommendations include

Room Temperature[8] and 0-

8°C.[9][10]

[1][2][8][9][10]

Powder Shelf-Life 3 years at room temperature. [6]

Solution Storage
-80°C for up to 2 years; -20°C

for up to 1 year.[6]
[6]

Conditions to Avoid
Direct sunlight, air contact, and

moisture.[3]
[3]

Table 2: Physical and Chemical Properties of α-Methyl-DL-phenylalanine

Property Value Source(s)

Appearance
White to off-white

powder/solid.[6][9][10]
[6][9][10]

Molecular Formula C₁₀H₁₃NO₂ [4][9][11]

Molecular Weight 179.22 g/mol [4][6][11]

Melting Point 293-294 °C (decomposes) [5][8]

Solubility in Water 10 mg/mL (with ultrasonic) [6]

Predicted Water Solubility 5 g/L [7]

Experimental Protocols
Protocol 1: Assessment of α-Methyl-DL-phenylalanine Solubility
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Objective: To determine the solubility of α-Methyl-DL-phenylalanine in a specific solvent.

Materials:

α-Methyl-DL-phenylalanine powder

Selected solvent (e.g., deionized water, DMSO)

Analytical balance

Vials or test tubes

Vortex mixer

Ultrasonic bath

Magnetic stirrer and stir bars

Methodology:

1. Weigh out a precise amount of α-Methyl-DL-phenylalanine powder (e.g., 10 mg).

2. Add a small, measured volume of the solvent to the vial containing the powder.

3. Vortex the mixture for 2 minutes.

4. If the powder is not fully dissolved, place the vial in an ultrasonic bath for 10-minute

intervals, followed by vortexing.

5. Continue adding small, measured volumes of the solvent and repeating the dissolution

steps until the powder is completely dissolved.

6. Record the total volume of solvent used to calculate the solubility in mg/mL or Molarity.

Protocol 2: Preparation of a Stock Solution

Objective: To prepare a stock solution of α-Methyl-DL-phenylalanine at a desired

concentration.
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Materials:

α-Methyl-DL-phenylalanine powder

Appropriate solvent

Volumetric flask

Analytical balance

Spatula

Weighing paper/boat

Magnetic stirrer and stir bar (optional)

0.22 µm sterile filter (if for cell culture)

Methodology:

1. Calculate the mass of α-Methyl-DL-phenylalanine powder required to achieve the desired

concentration in the final volume.

2. Carefully weigh the calculated mass of the powder using an analytical balance.

3. Transfer the powder to the volumetric flask.

4. Add approximately half of the final volume of the solvent to the flask.

5. Agitate the flask to dissolve the powder. A magnetic stirrer or vortex mixer can be used. If

necessary, use an ultrasonic bath.

6. Once the powder is fully dissolved, add the solvent to the calibration mark on the

volumetric flask.

7. Cap the flask and invert it several times to ensure a homogenous solution.

8. If the solution is for use in cell culture, sterilize it by passing it through a 0.22 µm filter.[6]
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9. Aliquot the stock solution into sterile tubes and store at -20°C or -80°C.[6]

Visualizations
Experimental Workflow: Handling a New Shipment
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Click to download full resolution via product page

Caption: Workflow for handling a new shipment of α-Methyl-DL-phenylalanine.

Troubleshooting: Unexpected Experimental Results

Unexpected Results Observed
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Verify Storage Conditions

Yes

Review Experimental Protocol

No
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Problem Resolved

Click to download full resolution via product page

Caption: A logical guide for troubleshooting unexpected experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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